Cas no 2172118-83-9 (2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide)

• Product Name: 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide
• CAS No: 2172118-83-9
• MF: C₁₄H₂₄N₂O₂S
• MW: 284.417562484741
• CID: 6355055
• PubChem ID: 165507939
• Update Time: 2025-10-30

2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide
• EN300-1283575
• 2172118-83-9

• Inchi： 1S/C14H24N2O2S/c1-3-10-16(11-4-2)19(17,18)12-14(15)13-8-6-5-7-9-13/h5-9,14H,3-4,10-12,15H2,1-2H3
• InChI Key： CCLHZNNPNOFUTN-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)N)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 284.15584919g/mol
• Monoisotopic Mass: 284.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide

Recent Advances in the Study of 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide (CAS: 2172118-83-9)

The compound 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide (CAS: 2172118-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide moiety and phenyl-substituted amine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide, highlighting its efficient production through a multi-step organic synthesis process. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. The study also noted the compound's stability under various physiological conditions, suggesting its suitability for further drug development.

Pharmacological investigations have revealed that 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide exhibits notable activity as a modulator of specific neurotransmitter receptors. A recent in vitro study demonstrated its affinity for GABA_A receptors, implicating its potential use in neurological disorders such as anxiety and epilepsy. The compound's ability to cross the blood-brain barrier was also confirmed, further supporting its therapeutic applicability in central nervous system (CNS) disorders.

In addition to its neurological effects, 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide has been investigated for its anti-inflammatory properties. A 2024 preclinical study reported its efficacy in reducing pro-inflammatory cytokines in animal models of chronic inflammation. The study suggested that the compound's mechanism of action involves the inhibition of NF-κB signaling pathways, which are pivotal in inflammatory responses. These findings open new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide. Current research is focused on optimizing its pharmacokinetic profile, including bioavailability and metabolic stability. Recent advancements in formulation technologies, such as nanoparticle-based delivery systems, are being explored to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, 2-amino-2-phenyl-N,N-dipropylethane-1-sulfonamide (CAS: 2172118-83-9) represents a versatile compound with significant potential in both neurological and inflammatory disorders. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. The compound's unique chemical structure and broad therapeutic applicability make it a promising candidate for future drug development.